Phosphine-pyridonate ligands containing octahedral ruthenium complexes: access to esters and formic acid†
Catalysis Science & Technology Pub Date: 2017-07-10 DOI: 10.1039/C7CY00932A
Abstract
The preparation of three well-defined ruthenium complexes arising from phosphine-pyridon-e/-ate ligands is described. Solvent dependent Lewis acidic species formation was observed with these complexes. Selective formation of acetals or esters from primary alcohols was observed in the presence of these catalysts. Preliminary evaluation of these complexes in the base free hydrogenation of carbon dioxide is also reported.
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